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Abstract

This technical guide provides a comprehensive overview of the molecular weight of
cycloundecane (Ci11H22), a saturated cyclic alkane. It details the theoretical and experimental
determination of this fundamental chemical property. This document outlines modern and
classical analytical techniques, including mass spectrometry and colligative property
measurements, offering detailed experimental protocols. All quantitative data is presented in
structured tables for clarity and comparative analysis. Furthermore, logical workflows for
molecular weight determination are visualized using Graphviz diagrams to facilitate a deeper
understanding of the processes involved.

Introduction to Cycloundecane

Cycloundecane is a cyclic organic compound with the chemical formula Ci1Hz22.[1][2] As a
cycloalkane, it consists of eleven carbon atoms joined in a ring, with each carbon atom
saturated with hydrogen atoms. Understanding its molecular weight is crucial for its
identification, characterization, and application in various fields of chemical research and
development.

Physicochemical Properties of Cycloundecane
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A summary of the key physicochemical properties of cycloundecane is provided in the table

below. These properties are essential for designing and interpreting experimental procedures

for molecular weight determination.

Property Value Unit Reference
Molecular Formula C11H22 [1112]
Molecular Weight 154.29 g/mol [11[3]
Monoisotopic Mass 154.172150702 Da [3]

Melting Point -7.3 °C [4]

Boiling Point 218.4 °C (at 760 mmHg) [4]

Density 0.79 g/cm3 [4]

Flash Point 73.7 °C [4]

Kovats Retention
Index (Standard non- 1225.4, 1292

polar)

[3]

Theoretical Molecular Weight Calculation

The molecular weight of a compound can be calculated by summing the atomic weights of its

constituent atoms. For cycloundecane (Ci1Hz2), the calculation is as follows:

¢ Atomic weight of Carbon (C): ~12.011 amu

o Atomic weight of Hydrogen (H): ~1.008 amu

Molecular Weight = (11 x Atomic weight of C) + (22 x Atomic weight of H) Molecular Weight =

(11 x 12.011) + (22 x 1.008) = 132.121 + 22.176 = 154.297 g/mol

This theoretical value is in close agreement with the experimentally determined values.

Experimental Determination of Molecular Weight
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Several experimental techniques can be employed to determine the molecular weight of an
unknown compound. The choice of method depends on the physical state and properties of the
substance.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a
compound with high accuracy and sensitivity. For a volatile and thermally stable compound like
cycloundecane, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice.

[1]5]

e Sample Preparation: A dilute solution of cycloundecane is prepared in a volatile organic
solvent (e.g., hexane).

« Injection: A small volume (typically 1 pL) of the sample solution is injected into the gas
chromatograph. The high temperature of the injection port vaporizes the sample.

o Chromatographic Separation: The vaporized sample is carried by an inert carrier gas (e.g.,
helium) through a capillary column. The separation of components is based on their boiling
points and interactions with the stationary phase of the column.

« |onization: As the separated components elute from the column, they enter the mass
spectrometer's ion source. Electron Impact (El) is a common ionization technique where
high-energy electrons bombard the molecules, leading to the formation of a molecular ion
(M*) and fragment ions.[6] For alkanes, the molecular ion peak can sometimes be of low
abundance.[7]

e Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio
(m/z) by a mass analyzer (e.g., a quadrupole).

» Detection: A detector records the abundance of each ion at a specific m/z ratio. The resulting
mass spectrum shows the relative abundance of various ions. The peak with the highest m/z
value often corresponds to the molecular ion, from which the molecular weight is determined.

The primary output of a GC-MS experiment is a chromatogram and a mass spectrum. The
mass spectrum of cycloundecane will show a molecular ion peak at an m/z value
corresponding to its molecular weight (~154.3).
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lon miz Description

Represents the intact
Molecular lon (M*) ~154.3 cycloundecane molecule with

one electron removed.

Result from the fragmentation

of the molecular ion. The
Fragment lons <154.3 fragmentation pattern is

characteristic of the

compound's structure.

Colligative Properties Method: Freezing Point
Depression

For non-volatile solutes, colligative properties such as freezing point depression can be used to
determine the molecular weight.[8]

Solvent Freezing Point: The freezing point of a pure solvent (e.g., benzene or cyclohexane)

is accurately measured.

¢ Solution Preparation: A known mass of cycloundecane is dissolved in a known mass of the
solvent.

¢ Solution Freezing Point: The freezing point of the resulting solution is measured. The
freezing point of the solution will be lower than that of the pure solvent.

o Calculation: The depression in freezing point (ATf) is used to calculate the molality (m) of the
solution using the formula: ATf = Kf x m where Kf is the cryoscopic constant of the solvent.

+ From the molality, the number of moles of the solute (cycloundecane) is determined, and
subsequently, the molecular weight is calculated by dividing the mass of the solute by the
number of moles.

Visualizations
Logical Workflow for Molecular Weight Determination
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The following diagram illustrates the general workflow for determining the molecular weight of

(Unknown Compound)

Determine Physical State
(Solid, Liquid, Gas)
Is the compound volatile?

( ) ( )

an unknown compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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